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Compound of Interest

Compound Name: Acetylvaline-13C2

Cat. No.: B15560259 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety is paramount. This guide provides essential, immediate safety and logistical information

for handling Acetylvaline-13C2, a stable isotope-labeled amino acid. By adhering to these

procedural steps, you can maintain a safe laboratory environment while ensuring the integrity

of your research.

Stable isotope-labeled compounds like Acetylvaline-13C2 are chemically identical to their

unlabeled counterparts but can be distinguished using analytical methods like mass

spectrometry. While they are generally considered to have low radioactivity, proper handling

and disposal are crucial to prevent contamination and ensure personnel safety.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Acetylvaline-13C2, a systematic approach to safety, incorporating both

personal protective equipment and engineering controls, is essential.

Engineering Controls:

Ventilation: Always handle the compound in a well-ventilated area. For procedures that may

generate dust or aerosols, a fume hood is recommended to minimize inhalation exposure.

Personal Protective Equipment:
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The following PPE should be worn at all times when handling Acetylvaline-13C2:

Eye and Face Protection: Wear chemical safety goggles or glasses that meet OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves, such as nitrile gloves, to prevent skin

contact. Change gloves frequently, especially if they become contaminated.

Lab Coat: A clean lab coat should be worn to protect personal clothing.

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is typically not required. However, if dust is generated and ventilation is

inadequate, a NIOSH-approved respirator may be necessary.

PPE / Control Specification Purpose

Engineering Controls
Fume Hood / Well-ventilated

area

Minimize inhalation of dust or

aerosols

Eye Protection
Chemical safety

goggles/glasses

Protect eyes from splashes or

dust

Hand Protection Nitrile gloves Prevent skin contact

Body Protection Laboratory coat
Protect personal clothing from

contamination

Respiratory Protection
NIOSH-approved respirator (if

needed)

Prevent inhalation of airborne

particles
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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